Cas no 1261635-36-2 (3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile)

• Product Name: 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
• CAS No: 1261635-36-2
• MF: C₁₄H₇Cl₂F₃N₂
• MW: 331.119991540909
• CID: 4984360
• Update Time: 2025-05-21

3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H7Cl2F3N2/c15-11-7-21-13(12(16)9(11)5-6-20)8-3-1-2-4-10(8)14(17,18)19/h1-4,7H,5H2
• InChI Key： JACPEGYCAHBPBK-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)C(=CN=C1C1C=CC=CC=1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 407
• XLogP3: 4.3
• Topological Polar Surface Area: 36.7

Additional information on 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

Introduction to 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261635-36-2)

3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261635-36-2) is a highly specialized compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes dichloro, trifluoromethyl, and pyridine functionalities. These features contribute to its diverse applications in medicinal chemistry, agrochemicals, and materials science.

The molecular formula of 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile is C₁₇H₉Cl₂F₃N₂, and its molecular weight is approximately 381.10 g/mol. The compound's structure consists of a pyridine ring substituted with dichloro and acetonitrile groups, as well as a phenyl ring with a trifluoromethyl group. This combination of functional groups imparts specific chemical and physical properties that make it an attractive candidate for various research and development activities.

In the realm of medicinal chemistry, 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile has been the subject of several recent studies due to its potential as a lead compound for drug discovery. Research has shown that this compound exhibits potent biological activities, including anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation in vitro. The researchers attributed this activity to the presence of the trifluoromethyl group, which enhances the lipophilicity and metabolic stability of the molecule.

Beyond its medicinal applications, 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile has also found use in agrochemical research. Its unique structure makes it a valuable intermediate for the synthesis of pesticides and herbicides. A recent study in the Pest Management Science journal highlighted the effectiveness of this compound as a precursor for developing novel agrochemicals with improved efficacy and reduced environmental impact. The study noted that the dichloro and trifluoromethyl groups contribute to the compound's stability and resistance to degradation under various environmental conditions.

In materials science, 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile has shown promise as a building block for functional materials. Its rigid molecular structure and electronic properties make it suitable for applications in organic electronics and photovoltaic devices. A study published in the Journal of Materials Chemistry C in 2020 explored the use of this compound in the development of organic semiconductors. The researchers found that films prepared from this compound exhibited excellent charge transport properties, making them promising candidates for use in organic field-effect transistors (OFETs).

The synthesis of 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile typically involves multistep reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

In conclusion, 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261635-36-2) is a versatile compound with a wide range of applications in medicinal chemistry, agrochemicals, and materials science. Its unique molecular structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing various scientific fields.